Cas no 84030-86-4 (Esbiothrin)

• Product Name: Esbiothrin
• CAS No: 84030-86-4
• MF: C₁₉H₂₆O₃
• MW: 302.407946109772
• CID: 60647
• Update Time: 2026-05-14

Esbiothrin Chemical and Physical Properties

Names and Identifiers

• Esbiothrin
• Es-Bioallethrin
• 3-Allyl-2-methyl-4-oxo-2-cyclopentenyl chrysanthemate

• Inchi： InChI=1S/C19H26O3/c1-7-8-13-12(4)16(10-15(13)20)22-18(21)17-14(9-11(2)3)19(17,5)6/h7,9,14,16-17H,1,8,10H2,2-6H3/t14-,16?,17+/m1/s1
• InChI Key： ZCVAOQKBXKSDMS-AQYZNVCMSA-N
• SMILES： C=CCC1C(=O)CC(OC([C@@H]2[C@@H](/C=C(/C)\C)C2(C)C)=O)C=1C

Computed Properties

• Exact Mass: 302.188
• Monoisotopic Mass: 302.188
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 43.4A^2

Experimental Properties

• Color/Form: A transparent amber colored viscous liquid
• Density: 1.05 g/cm3
• Boiling Point: 386.8ºC at 760 mmHg
• Flash Point: 111 °C
• Refractive Index: 1.5091 (17 C)
• PSA: 43.37000
• LogP: 4.00200

Esbiothrin Security Information

• Hazardous Material transportation number：UN 3352
• Hazard Category Code： R20/22;R50/53
• Safety Instruction： S36;S60;S61
• Hazardous Material Identification：
• Storage Condition：0-6°C